![molecular formula C10H10N2O2S B2787202 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide CAS No. 1428373-60-7](/img/structure/B2787202.png)
5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide is a compound that has gained significant attention in the scientific community due to its potential use as a pharmacological tool. This compound has been synthesized and studied extensively in recent years, and its unique properties make it an attractive candidate for research in various fields.
Mechanism of Action
The mechanism of action of 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to increase the potency of GABA-A receptor agonists, leading to increased inhibition of neuronal activity. Additionally, this compound has been shown to have anticonvulsant properties, suggesting that it may be useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of using 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide in lab experiments is its unique pharmacological profile. This compound has been shown to have a specific effect on the GABA-A receptor, making it a useful tool for studying the function of this receptor. However, one limitation of using this compound is its potency, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research involving 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide. One area of interest is the potential use of this compound in the treatment of anxiety and insomnia, as it has been shown to modulate the GABA-A receptor, which is a target for drugs used to treat these conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of epilepsy.
Synthesis Methods
The synthesis of 5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide involves the reaction of 5-methylisoxazole-4-carboxylic acid with thiophen-3-ylmethanamine in the presence of a coupling agent such as EDCI or DCC. The resulting intermediate is then treated with an acid chloride to yield the final product.
Scientific Research Applications
5-methyl-N-(thiophen-3-ylmethyl)isoxazole-4-carboxamide has been used in various scientific studies as a pharmacological tool. It has been shown to have potential as a modulator of the GABA-A receptor, which is a target for drugs used to treat anxiety and insomnia. Additionally, this compound has been studied for its potential use in the treatment of epilepsy, as it has been shown to have anticonvulsant properties.
Properties
IUPAC Name |
5-methyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-7-9(5-12-14-7)10(13)11-4-8-2-3-15-6-8/h2-3,5-6H,4H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAYCAFPGXTUYCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.